Cas no 1092300-70-3 (2-(4-Bromophenyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(4-Bromophenyl)pyrimidine-4-carboxylic acid
• CAS No: 1092300-70-3
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• CID: 5057458
• Update Time: 2025-06-23

2-(4-Bromophenyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)pyrimidine-4-carboxylic acid
• 2-(4-Bromophenyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H7BrN2O2/c12-8-3-1-7(2-4-8)10-13-6-5-9(14-10)11(15)16/h1-6H,(H,15,16)
• InChI Key： WWUHOVWNNQTJMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=CC=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 2.4
• Topological Polar Surface Area: 63.1

Additional information on 2-(4-Bromophenyl)pyrimidine-4-carboxylic acid

Comprehensive Guide to 2-(4-Bromophenyl)pyrimidine-4-carboxylic acid (CAS No. 1092300-70-3): Properties, Applications, and Industry Insights

2-(4-Bromophenyl)pyrimidine-4-carboxylic acid (CAS No. 1092300-70-3) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core and bromophenyl substituent, makes it a versatile building block for drug discovery and material science. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with global demand for novel therapeutics.

The compound's carboxylic acid functional group enables diverse chemical modifications, facilitating its use in structure-activity relationship (SAR) studies. Researchers frequently search for "2-(4-Bromophenyl)pyrimidine-4-carboxylic acid synthesis" and "CAS 1092300-70-3 suppliers," reflecting its commercial importance. Analytical techniques like HPLC and NMR confirm its high purity (>98%), crucial for preclinical research applications.

In material science, this compound contributes to organic electronic materials development, particularly in OLED technologies. Its electron-deficient pyrimidine ring enhances charge transport properties, addressing industry needs for energy-efficient displays. Sustainability-focused innovations explore its potential in biodegradable polymers, responding to environmental concerns.

Quality control protocols for CAS 1092300-70-3 emphasize residual solvent analysis and heavy metal screening, meeting ICH guidelines. The compound's stability under various storage conditions (recommended at -20°C) is frequently queried by laboratory professionals, underscoring practical handling considerations.

Emerging applications include its use as a fluorescence probe in biochemical assays and as a precursor for metal-organic frameworks (MOFs). Patent analyses reveal growing interest in its derivatives for cancer immunotherapy, with particular attention to PD-1/PD-L1 pathway modulation – a hot topic in oncology research.

Regulatory compliance remains paramount when working with brominated compounds. While 2-(4-Bromophenyl)pyrimidine-4-carboxylic acid itself isn't restricted, proper waste disposal methods should follow local environmental regulations. Suppliers typically provide SDS documentation detailing safety measures for this powdered crystalline substance.

The global market for pyrimidine derivatives like 1092300-70-3 is projected to grow at 6.2% CAGR through 2030, driven by personalized medicine trends and bioconjugation technologies. Recent advancements in continuous flow chemistry have improved its synthetic accessibility, reducing production costs for research-scale quantities.

For researchers investigating structure-based drug design, this compound offers excellent crystallization properties for X-ray diffraction studies. Its molecular weight (279.11 g/mol) and logP value (~2.3) make it particularly valuable for medicinal chemistry optimization programs targeting CNS disorders.